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Compound Name: Isostearyl neopentanoate

Cat. No.: B1596658 Get Quote

Isostearyl Neopentanoate: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

[December 21, 2025]

This technical guide provides a comprehensive overview of Isostearyl Neopentanoate, a

synthetic ester utilized primarily in the cosmetics and personal care industries. The information

compiled herein, including its chemical and physical properties, is intended to serve as a

foundational resource for professionals in research and development.

Core Molecular and Physical Data
Isostearyl neopentanoate is the ester of isostearyl alcohol and neopentanoic acid.[1][2][3][4]

[5] It is a branched-chain ester that is a clear, slightly yellow, odorless, and viscous liquid in its

raw form.[2][3]

Molecular Identity
Molecular Formula: C₂₃H₄₆O₂[2]

Molecular Weight: 354.6 g/mol

A summary of its key quantitative properties is presented in Table 1.
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Property Value Source(s)

Molecular Formula C₂₃H₄₆O₂ [2]

Molecular Weight 354.6 g/mol

CAS Number 58958-60-4

Density 0.86 g/cm³ [1]

Boiling Point 379.8 °C at 760 mmHg [1]

Flash Point 196 °C [1]

Water Solubility Insoluble [2]

LogP (Octanol-Water Partition

Coefficient)
7.69310 [1]

Refractive Index 1.447 [1]

Synthesis of Isostearyl Neopentanoate
Isostearyl neopentanoate is synthesized through the esterification of isostearyl alcohol with

neopentanoic acid. This reaction is typically conducted in the presence of a catalyst and under

the application of heat. The resulting ester is then purified to remove any unreacted starting

materials and byproducts.

A generalized workflow for the synthesis is depicted in the following diagram.
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Caption: Generalized workflow for the synthesis of Isostearyl Neopentanoate.

Experimental Protocols: Safety and Toxicology
The safety of isostearyl neopentanoate has been evaluated by the Cosmetic Ingredient

Review (CIR) Expert Panel. The following summaries are based on the findings of their report.

It is important to note that while the methodologies are described, detailed, step-by-step

experimental protocols for replication are not publicly available.

Acute Oral Toxicity
Methodology: Studies were conducted on rats to determine the acute oral toxicity. The

undiluted compound was administered at doses up to 4 ml/kg.

Results: Isostearyl neopentanoate was found to be relatively non-toxic in these studies.
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Skin Irritation and Sensitization
Skin Irritation:

Methodology: 24-hour patch tests were performed on rabbits using 100% isostearyl
neopentanoate.

Results: No skin irritation was observed.

Skin Sensitization:

Methodology: Two separate studies were conducted on guinea pigs to assess skin

sensitization potential, with each study employing a different methodology.

Results: The compound was not found to be a sensitizer in these studies.

Ocular Irritation
Methodology: The potential for ocular irritation was evaluated in rabbits using undiluted

isostearyl neopentanoate.

Results: At a 100% concentration, isostearyl neopentanoate was found to be, at most, a

minimal irritant to the rabbit eye.

Phototoxicity and Photoallergenicity
Methodology: A cosmetic formulation containing 16% isostearyl neopentanoate was tested

for phototoxicity and photoallergenicity.

Results: The formulation produced no phototoxicity or photoallergenicity.

Applications and Function
Primarily, isostearyl neopentanoate functions as an emollient and a binder in cosmetic and

personal care products.[3][4] Its branched-chain structure contributes to a desirable silky and

non-oily feel upon application. It is also used as a pigment-dispersing agent in makeup and as

a binder in pressed powders.[1][4]
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Conclusion
Isostearyl neopentanoate is a well-characterized synthetic ester with a primary role in the

cosmetics industry. Its molecular and physical properties are well-documented, and its safety

profile has been established through various toxicological studies. For the research and drug

development community, while it does not possess known direct pharmacological activity, its

properties as an emollient and formulation aid may be of interest in the development of topical

delivery systems. However, the lack of publicly available, detailed experimental protocols for its

synthesis and toxicological testing may present a limitation for in-depth, replicable scientific

investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1596658?utm_src=pdf-body
https://www.benchchem.com/product/b1596658?utm_src=pdf-custom-synthesis
https://cir-reports.cir-safety.org/view-attachment/?id=fc8d9d62-8d74-ec11-8943-0022482f06a6
https://www.cosmeticsinfo.org/ingredient/isostearyl-neopentanoate/
https://www.paulaschoice.co.uk/isostearyl-neopentanoate/ingredient-isostearyl-neopentanoate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Isostearyl-neopentanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Isostearyl-neopentanoate
https://www.ewg.org/skindeep/ingredients/703240-ISOSTEARYL_NEOPENTANOATE/
https://www.benchchem.com/product/b1596658#isostearyl-neopentanoate-molecular-weight-and-formula
https://www.benchchem.com/product/b1596658#isostearyl-neopentanoate-molecular-weight-and-formula
https://www.benchchem.com/product/b1596658#isostearyl-neopentanoate-molecular-weight-and-formula
https://www.benchchem.com/product/b1596658#isostearyl-neopentanoate-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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